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Compound of Interest

Compound Name: 1,3-dimethyl-1H-indazol-6-ol

CAS No.: 1416712-54-3

Cat. No.: B6253732

Get Quote

Executive Summary
The unambiguous identification of 1,3-dimethyl-1H-indazol-6-ol (C

H

N

O) requires a multi-faceted analytical strategy. While High-Resolution Mass Spectrometry
(HRMS) confirms the elemental composition, it cannot distinguish between the
thermodynamically favored N1-isomer (1,3-dimethyl) and the kinetically favored N2-isomer
(2,3-dimethyl).[1]

This guide details a self-validating protocol relying on Nuclear Overhauser Effect Spectroscopy

(NOESY) and Heteronuclear Multiple Bond Correlation (HMBC) to resolve the nitrogen

alkylation site.[1][2] The presence of a methyl group at C3 and a hydroxyl group at C6 provides

specific spectral handles that simplify this differentiation compared to unsubstituted indazoles.

[1]
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Chemical Context & Synthesis Logic
Understanding the synthetic origin aids in anticipating impurities and isomers.[1] The target

molecule is typically derived from the methylation of 3-methyl-1H-indazol-6-ol or its nitro-

precursor.[1]

Reaction: Methylation of the indazole nitrogen using methyl iodide (MeI) or dimethyl sulfate

(DMS) under basic conditions.[1]

The Problem: The indazole anion is an ambident nucleophile.

N1-Alkylation (Target): Favored under thermodynamic control (high temp, equilibrium).

N2-Alkylation (Isomer): Favored under kinetic control, often leading to significant amounts

of 2,3-dimethyl-2H-indazol-6-ol.[1]

Purification: The N1-isomer is generally less polar than the N2-isomer, allowing separation

via silica gel chromatography, but spectroscopic confirmation is mandatory.[1]

Analytical Strategy: The Elucidation Core
High-Resolution Mass Spectrometry (HRMS)[1]

Objective: Validate molecular formula C

H

N

O.

Expected Value:

m/z.[1]

Protocol: Electrospray Ionization (ESI) in positive mode.[1]

1H NMR Spectroscopy (500 MHz, DMSO-d6)
The proton spectrum provides the first evidence of symmetry and substitution patterns.[1]
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Resonance Multiplicity

Approx.[1][2][3]
Shift (

)

Assignment Logic

C6-OH Broad Singlet 9.5 - 10.0 ppm

Exchangeable with D

O. Disappears upon

shake.[1]

C4-H Doublet (d) 7.4 - 7.6 ppm

ortho-coupling to C5-

H (

Hz).[1]

C5-H
Doublet of Doublets

(dd)
6.6 - 6.8 ppm

ortho to C4-H, meta to

C7-H (weak).[1]

C7-H Singlet / Broad s 6.7 - 6.9 ppm

Isolated from C4/C5

by the C6-OH.[1]

Diagnostic for N1

proximity.

N1-Me Singlet (3H) 3.8 - 3.9 ppm

Deshielded by

aromatic ring current.

[1]

C3-Me Singlet (3H) 2.3 - 2.5 ppm
Typical allylic/aromatic

methyl position.[1]

Regiochemistry Determination (The Critical Step)
Distinguishing the 1,3-dimethyl (Target) from the 2,3-dimethyl (Impurity) relies on spatial

proximity detected by NOESY.[1]

The NOE Logic
Scenario A: 1,3-Dimethyl (N1-Me)[1][4]

The N1-Methyl group is spatially adjacent to the C7-Proton.[1]
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Observation: Strong NOE correlation between

(N-Me) and

(H7).[1]

C3-Methyl is distant from N1-Me.[1]

Scenario B: 2,3-Dimethyl (N2-Me)[1]

The N2-Methyl group is spatially adjacent to the C3-Methyl.[1]

Observation: Strong NOE correlation between the two methyl singlets (

and

).[1]

Absence: No NOE between N-Me and any aromatic proton (H7 is too far).[1]

HMBC Confirmation[1][2]
N1-Me: Shows a 3-bond correlation (

) to C7a (quaternary bridgehead carbon).[1]

N2-Me: Shows a 3-bond correlation (

) to C3 and C7a (often weaker).[1]

Note: NOESY is often more definitive for indazoles due to the unambiguous spatial lock.[1]

Visualization of Logic
The following diagrams illustrate the decision-making process and the specific spectral

correlations required to confirm the structure.
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Sample: Unknown Dimethyl-Indazol-6-ol

Step 1: HRMS
Confirm C9H10N2O

Step 2: 1H NMR
Identify 2x Me Singlets + 3x Ar-H

Step 3: NOESY Experiment
(Key Decision Point)

N-Me NOE Correlation?

Correlation: N-Me ↔ H7
Target: 1,3-Dimethyl-1H-indazol-6-ol

  N-Me to Aromatic H (H7)  

Correlation: N-Me ↔ C3-Me
Isomer: 2,3-Dimethyl-2H-indazol-6-ol

  N-Me to Methyl (C3-Me)  

Click to download full resolution via product page

Caption: Logical workflow for distinguishing regioisomers using NOESY correlations.
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N1-CH3
(3.8 ppm)

H-7
(6.8 ppm)

Strong NOE
(Diagnostic for 1,3-isomer)

N2C3-CH3
(2.4 ppm)

Contrast: In 2,3-isomer,
NOE would be between N-Me and C3-Me

Click to download full resolution via product page

Caption: Key spatial NOE correlation defining the 1,3-dimethyl structure (N1-Me to H7).

Detailed Experimental Protocols
Sample Preparation for NMR[1]

Solvent Selection: Use DMSO-d6 (99.9% D) rather than CDCl

.[1]

Reasoning: Indazol-6-ols are polar.[1] DMSO ensures complete solubility and sharpens

the exchangeable OH proton signal, preventing aggregation broadening.[1]

Concentration: Dissolve 5-10 mg of the solid in 0.6 mL of solvent.

Tube: Use high-precision 5mm NMR tubes (e.g., Wilmad 535) to minimize shimming errors.

NOESY Acquisition Parameters
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To ensure valid NOE signals without artifacts:

Pulse Sequence: Phase-sensitive NOESY (e.g., noesygpph on Bruker systems).[1]

Mixing Time (

): Set to 400-500 ms.

Why: This duration is optimal for small-to-medium molecules (MW ~162) to develop

measurable cross-relaxation without excessive spin-diffusion.[1]

Relaxation Delay (

):

seconds to allow full recovery of methyl signals.

Scans: Minimum 16 scans per increment (256 increments) to resolve weak aromatic

correlations.

Data Processing[1]
Phasing: Apply careful manual phasing.[1] NOE cross-peaks should have the same phase

as the diagonal peaks (negative relative to baseline if phased standardly) for small

molecules in the extreme narrowing limit, though for MW ~160 in DMSO, they may be close

to zero-crossing.[1]

Correction: If the molecule behaves as a "small molecule" (

), NOE is positive (opposite sign to diagonal).[1] If it aggregates, it may behave like a large
molecule (negative NOE, same sign as diagonal).[1]

Field Proven Insight: In DMSO, indazoles often show positive NOE (cross peaks opposite

sign to diagonal).[1] Look for the cross-peak at (3.8 ppm, 6.8 ppm).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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